Cas no 2703770-12-9 (3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione)

• Product Name: 3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione
• CAS No: 2703770-12-9
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5628357
• PubChem ID: 165943931
• Update Time: 2025-05-20

3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• EN300-28319551
• 2703770-12-9
• 3-[4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
• 3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione

• Inchi： 1S/C16H18N4O3/c17-9-6-19(7-9)12-3-1-2-10-11(12)8-20(16(10)23)13-4-5-14(21)18-15(13)22/h1-3,9,13H,4-8,17H2,(H,18,21,22)
• InChI Key： JCQQLJCYQIPVCM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2CN1C1C(NC(CC1)=O)=O)N1CC(C1)N

Computed Properties

• Exact Mass: 314.13789045g/mol
• Monoisotopic Mass: 314.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 95.7Ų

Additional information on 3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione

Comprehensive Overview of 3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione (CAS No. 2703770-12-9)

3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione (CAS No. 2703770-12-9) is a novel and highly specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, is part of a growing class of small-molecule therapeutics that target specific biological pathways. Its azetidine and isoindolinone moieties contribute to its potential as a key intermediate in the synthesis of bioactive molecules, particularly in oncology and immunology.

The molecular structure of 3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione features a piperidine-2,6-dione core, which is a common scaffold in many FDA-approved drugs. This structural motif is often associated with proteasome inhibition and immunomodulatory effects, making it a subject of intense research for conditions such as multiple myeloma and autoimmune diseases. The presence of the 3-aminoazetidin-1-yl group further enhances its binding affinity to specific biological targets, potentially improving its therapeutic efficacy.

Recent studies have highlighted the role of 3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione in the development of next-generation cancer therapies. Researchers are particularly interested in its ability to modulate the ubiquitin-proteasome pathway, a critical mechanism for protein degradation in cells. Dysregulation of this pathway is a hallmark of many cancers, and compounds like this one offer promising avenues for targeted treatment. Additionally, its potential applications in inflammatory diseases are being explored, given its structural similarity to known immunomodulators.

The synthesis of 3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione involves multi-step organic reactions, often starting from readily available precursors such as phthalic anhydride and azetidine derivatives. The process typically includes amide coupling, cyclization, and functional group transformations, requiring precise control of reaction conditions to achieve high yields and purity. Advances in flow chemistry and catalytic methods have further optimized its production, making it more accessible for preclinical and clinical studies.

From a commercial perspective, the demand for 3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione is driven by its potential as a drug candidate and pharmaceutical intermediate. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery programs. Its CAS No. 2703770-12-9 is frequently searched in scientific databases, reflecting its growing importance in the pharmaceutical industry.

In terms of safety and handling, 3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione should be handled with standard laboratory precautions. While it is not classified as a hazardous substance, proper personal protective equipment (PPE) and ventilation are recommended during its use. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidelines on storage and disposal.

The future of 3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione lies in its continued exploration as a therapeutic agent. Ongoing studies aim to elucidate its mechanism of action, optimize its pharmacokinetic properties, and evaluate its efficacy in animal models. As the pharmaceutical industry shifts toward precision medicine and targeted therapies, compounds like this one are poised to play a pivotal role in addressing unmet medical needs.

For researchers and industry professionals seeking more information about 3-4-(3-aminoazetidin-1-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione (CAS No. 2703770-12-9), it is essential to stay updated with the latest publications and patent filings. Collaboration between academic institutions and pharmaceutical companies will likely accelerate its development, bringing it closer to clinical applications. This compound represents a fascinating intersection of organic chemistry, drug discovery, and translational research, offering exciting possibilities for the future of medicine.